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Compound of Interest

Compound Name: Methacholine iodide

Cat. No.: B1623020 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

Methacholine iodide in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals. This guidance is based on the safety data of analogous

compounds, as a specific Safety Data Sheet (SDS) for Methacholine iodide is not publicly

available. Always consult your institution's Environmental Health and Safety (EHS) department

for specific protocols and adhere to all local, regional, and national regulations.

Immediate Safety and Handling Protocol
Methacholine iodide should be handled with care, treating it as a hazardous substance. The

primary routes of exposure are inhalation, ingestion, and skin or eye contact.

1. Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against exposure. The following should be worn at all

times when handling Methacholine iodide:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in conjunction with goggles when there is a risk of splashing.[1][2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. It is good

practice to double-glove.[2][4]
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Body Protection: A lab coat is essential. For procedures with a higher risk of contamination,

chemical-resistant overalls or an apron should be used.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator is necessary.

2. Safe Handling and Storage:

Handling: Avoid creating dust when handling the solid powder. Use in a well-ventilated area

and keep containers tightly closed when not in use. Do not eat, drink, or smoke in the

handling area.

Storage: Store Methacholine iodide in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents. The container should be clearly

labeled.

Quantitative Data from Analogous Compounds
The following table summarizes key data from the Safety Data Sheets of similar compounds

and should be considered indicative of the properties of Methacholine iodide.

Property Choline iodide Reference

Molecular Formula C5H14INO

Molecular Weight 231.08 g/mol

Appearance White powder solid

Melting Point 263.00 - 264.00 °C

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if irritation develops or persists.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention immediately.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek immediate medical attention.

Spill Response:

In the event of a spill, ensure the area is well-ventilated and restrict access.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or

earth.

Cleanup: Carefully sweep or scoop up the absorbed material into a suitable, labeled

container for hazardous waste disposal. Avoid generating dust.

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

should be disposed of as hazardous waste.

Disposal Plan
All waste containing Methacholine iodide must be treated as hazardous waste.

Solid Waste: Collect unused or expired Methacholine iodide powder in a clearly labeled,

sealed container designated for hazardous chemical waste.

Contaminated Materials: Any items that have come into direct contact with Methacholine
iodide, such as gloves, weighing paper, and paper towels, should be collected in a separate,

clearly labeled hazardous waste container.

Aqueous Waste: Aqueous solutions containing Methacholine iodide should be collected in

a labeled, leak-proof container for hazardous aqueous waste. Do not dispose of down the

drain. For iodide-containing solutions, neutralization with a sodium thiosulfate solution to

convert reactive iodine to non-hazardous iodide ions may be a required pretreatment before

disposal; consult your EHS department for specific procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1623020?utm_src=pdf-body
https://www.benchchem.com/product/b1623020?utm_src=pdf-body
https://www.benchchem.com/product/b1623020?utm_src=pdf-body
https://www.benchchem.com/product/b1623020?utm_src=pdf-body
https://www.benchchem.com/product/b1623020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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